Ethyl 2-methyl-4-(4-methylbenzamido)quinoline-6-carboxylate

• IUPAC Name: ethyl 2-methyl-4-[(4-methylbenzoyl)amino]quinoline-6-carboxylate
• InChI: InChI=1S/C21H20N2O3/c1-4-26-21(25)16-9-10-18-17(12-16)19(11-14(3)22-18)23-20(24)15-7-5-13(2)6-8-15/h5-12H,4H2,1-3H3,(H,22,23,24)
• InChI Key: KJFWSNIUMFTPOJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(C=C(N=C2C=C1)C)NC(=O)C3=CC=C(C=C3)C
• Molecular Formula: C21H20N2O3
• Molecular Weight: 348.4 g/mol
• CAS No.: 953854-73-4

Description

Ethyl 2-methyl-4-(4-methylbenzamido)quinoline-6-carboxylate is a useful research compound. Its molecular formula is C21H20N2O3 and its molecular weight is 348.402. The purity is usually 95%.
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Scientific Research Applications

Quinoline and Quinazoline Derivatives in Scientific Research

Anticancer and Antimicrobial Applications Quinoline and its derivatives exhibit significant therapeutic potential, including anticancer and antimicrobial activities. For instance, quinoxaline, a structurally related compound, and its analogs have been investigated for their antitumor properties. These compounds, due to their ability to interact with biological targets through various mechanisms, have been a focus of medicinal chemistry research aimed at developing new chemotherapeutic agents (Aastha Pareek and Dharma Kishor, 2015). Furthermore, quinoline and quinazoline alkaloids have been recognized for their broad range of bioactivities, including antitumor, antimalarial, antibacterial, and antifungal effects (Xiao-fei Shang et al., 2018).

Corrosion Inhibition Quinoline derivatives are also known for their application in corrosion inhibition. They show reasonable effectiveness against metallic corrosion due to their high electron density and the ability to form stable chelating complexes with metallic surfaces, making them of interest in materials science and engineering (C. Verma et al., 2020).

Optoelectronic Materials The integration of quinazoline and pyrimidine into π-extended conjugated systems has shown great promise for the creation of novel optoelectronic materials. These materials find applications in electronic devices, luminescent elements, photoelectric conversion elements, and image sensors, showcasing the versatility of quinoline derivatives in advanced material science (G. Lipunova et al., 2018).